Ethyl 1-(4-fluorophenyl)-4-((2-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[(2-methylphenyl)methoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H19FN2O4/c1-3-27-21(26)20-18(28-13-15-7-5-4-6-14(15)2)12-19(25)24(23-20)17-10-8-16(22)9-11-17/h4-12H,3,13H2,1-2H3
• InChI Key: JCWSPDHZAXSUNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=CC=C2C)C3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-((2-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Ethyl 1-(4-fluorophenyl)-4-((2-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a chemical compound with potential applications in various fields of scientific research, particularly in the synthesis of pharmaceuticals and biological studies. While the specific compound was not directly found in the literature, research on similar compounds provides valuable insights into the types of applications such chemical entities might have.

• Synthesis of Heterocyclic Compounds : Compounds with similar structures have been synthesized for the purpose of exploring their biological activities. For instance, the synthesis of 7-[hydrazino], -[hydrazonyl] and -[pyrazolyl]quinolone-3-carboxylic acids has demonstrated the potential of such compounds as intermediates for further chemical transformations, leading to derivatives with varied biological activities (C. Ziegler, N. Kuck, S. M. Harris, Yang-i Lin, 1988).

• Antimicrobial and Antioxidant Properties : Derivatives of similar chemical structures have been evaluated for their antimicrobial activity against a range of bacteria and fungi, as well as for their antioxidant properties. This indicates a potential research application of this compound in the development of new antimicrobial and antioxidant agents (B. Dey, Faruk Alam, Durgaprasad Kemisetti, J. Yakin, Mohidul Islam, 2022).

• Anticancer Activity : The potential for anticancer activity is another significant area of research for compounds with similar structures. Studies have shown that certain derivatives exhibit potent activity against colon cancer cell lines, suggesting that this compound could be of interest in the development of new anticancer therapies (M. Abdel-Motaal, Asmaa L. Alanzy, M. Asem, 2020).